
Measuring the Impact Sensitivity of TEGDN
Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936 Get Quote

Abstract
Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly used as a

substitute for more sensitive materials like nitroglycerin (NG) in propellant and explosive

formulations to enhance safety and meet Insensitive Munitions (IM) requirements.[1][2] Its

lower sensitivity to shock, friction, and impact is a critical characteristic that must be precisely

quantified.[1] This document provides detailed protocols for measuring the impact sensitivity of

TEGDN and its formulations using the standardized drop-weight impact test, with data analysis

performed via the Bruceton method. The aim is to provide researchers, scientists, and

formulation professionals with a comprehensive guide to assessing the safety characteristics of

these energetic materials.

Introduction to Impact Sensitivity
Impact sensitivity is a critical measure of the safety of an energetic material, quantifying its

propensity to initiate a reaction when subjected to a mechanical impact.[3] This property is not

intrinsic to the molecule alone but is heavily influenced by the formulation's composition, crystal

structure, particle size, and the presence of additives.[4] For formulations containing TEGDN,

impact sensitivity testing is essential to verify the desensitizing effect of the plasticizer and to

ensure the final product meets safety standards for handling, transport, and use.

The most common method for determining impact sensitivity is the drop-weight test, where a

standard weight is dropped from varying heights onto a small sample of the material.[3][4] The

result is typically expressed as the H₅₀ value, which is the drop height at which there is a 50%
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probability of causing an initiation (e.g., a "go" event, often detected by sound, flash, or smoke).

[3][4][5] A higher H₅₀ value corresponds to a less sensitive, safer material.

Factors Influencing Impact Sensitivity
Several variables can affect the measured impact sensitivity of a TEGDN formulation. It is

crucial to control these factors to ensure reproducible and comparable results.

Formulation Composition: The concentration of TEGDN, the type of binder (e.g.,

nitrocellulose), and the presence of other energetic components (e.g., RDX) significantly

alter sensitivity.

Physical State: Sample preparation is critical. Factors like sample mass, density, and particle

size distribution can create localized "hot spots" that influence initiation.

Test Conditions: Environmental factors such as temperature and humidity must be

controlled.[4]

Apparatus Specifics: The type of apparatus (e.g., BAM, ERL Type 12), drop weight mass,

and the use of grit paper can significantly affect the outcome.[3][5][6]
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Key factors that can alter impact sensitivity results.

Quantitative Data for TEGDN Formulations
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Pure TEGDN is significantly less sensitive to impact than traditional energetic plasticizers like

nitroglycerin. Formulations incorporating TEGDN generally exhibit enhanced stability, although

the final H₅₀ value depends on the other constituents.

Formulation
Composition

Test
Method/Appar
atus

Drop Weight
(kg)

H₅₀ (cm) Reference(s)

Pure TEGDN
Bureau of Mines

(BM)
2.0 > 100 [1]

Pure

Nitroglycerin (for

comparison)

Bureau of Mines

(BM)
2.0 15 [1]

Single Base

Propellant (SSE,

Control)

BAM Drop

Hammer
2.0 ~35 - 45 (est.) [6]

Single Base

Propellant with

TEGDN

Plasticizer

BAM Drop

Hammer
2.0 ~35 - 45 (est.) [6]

RDX/Viton (95/5)

(for comparison)
Fall Hammer 2.0 35 [7]

RDX/Viton

(75/25) (for

comparison)

Fall Hammer 2.0 68 [7]

Note: The impact sensitivities for the propellant formulations were reported to be "of the same

order." Specific values are estimated for illustrative purposes. As shown with the RDX/Viton

compositions, increasing the binder/plasticizer content generally decreases sensitivity

(increases H₅₀).

Experimental Protocol: Drop-Weight Impact Test
(Bruceton Method)
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This protocol outlines the standard procedure for determining the H₅₀ value of a solid TEGDN

formulation using a drop-weight apparatus and the "Up-and-Down" or Bruceton statistical

method.

Apparatus
Drop-Weight Impact Tester: A device capable of dropping a known mass from a precisely

controlled and variable height onto a sample (e.g., BAM or ERL Type 12 apparatus).[4][6]

Drop Weight: A standard mass, typically 2.0 kg or 2.5 kg.[4][6]

Anvil, Striker, and Guide: Hardened steel components that confine and receive the impact.

Sample Holder/Preparation Tools: For consistently measuring and preparing samples of a

specific volume or mass (typically 30-40 mg).[4][7]

Initiation Detection System: An auditory sensor, microphone, or visual observation to

determine if a "go" (reaction) or "no-go" (no reaction) event occurs.

Safety Shield: A blast shield to protect the operator.

Sample Preparation
Ensure the TEGDN formulation is dried to remove residual solvents or moisture, which can

affect results.

Carefully measure a consistent amount of the sample material (e.g., 40 mg) for each test.

If using a confined test, place the sample into the sample cup. For unconfined tests, place

the sample directly on the anvil, often on a piece of grit paper to promote initiation.[5]

Test Procedure (Up-and-Down Staircase Method)
The Bruceton method is a sequential testing process designed to efficiently converge on the

50% probability height (H₅₀).

Establish Test Parameters:

Select the drop weight (e.g., 2.0 kg).
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Choose a step increment (d) for the drop height (e.g., 5 cm). The step size should be

chosen to be close to the expected standard deviation of the response.

Initial Height Estimation: Start with an initial drop height (H₁) estimated to be near the

expected H₅₀ of the formulation.

First Drop: Perform the first test at height H₁.

Subsequent Drops (The "Staircase"):

If the result is a "go" (initiation), the next test is performed at one step increment lower

(Hᵢ₊₁ = Hᵢ - d).

If the result is a "no-go" (no initiation), the next test is performed at one step increment

higher (Hᵢ₊₁ = Hᵢ + d).

Continue Testing: Repeat this process for a predetermined number of trials (typically 20-50

drops). Record the sequence of "go" (X) and "no-go" (O) results at each height level tested.
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Experimental workflow for the Bruceton "Up-and-Down" method.
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Data Analysis
After completing the series of drops, the H₅₀ value and standard deviation are calculated.

Tabulate the number of "go" and "no-go" events at each height level tested.

Identify the less frequent event ("go" or "no-go"). The analysis will be based on this event

type.

Calculate H₅₀ using the formula: H₅₀ = H₀ + d * (A/N ± 0.5)

H₀: The lowest height level at which the less frequent event occurred.

d: The step increment.

N: The total number of the less frequent events.

A: A statistical sum calculated from the data table (A = Σ i * nᵢ), where 'i' is the level number

(0, 1, 2...) and 'nᵢ' is the number of events at that level.

Use +0.5 if analyzing "no-go" events and -0.5 if analyzing "go" events.

Conclusion
Accurate and reproducible measurement of impact sensitivity is fundamental to the safe

development and handling of TEGDN-based energetic formulations. The drop-weight impact

test, analyzed with the Bruceton method, provides a standardized and statistically robust

means of quantifying this critical safety parameter. By carefully controlling formulation, sample

preparation, and test conditions, researchers can reliably characterize the reduced sensitivity

benefits offered by TEGDN, ensuring the development of safer, next-generation energetic

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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